Cas no 2228269-45-0 (3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol)

• Product Name: 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol
• CAS No: 2228269-45-0
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 6471298
• PubChem ID: 165688224
• Update Time: 2025-07-02

3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol
• EN300-1786356
• 2228269-45-0
• 3-[(1-methyl-1H-pyrazol-5-yl)methyl]azetidin-3-ol

• Inchi： 1S/C8H13N3O/c1-11-7(2-3-10-11)4-8(12)5-9-6-8/h2-3,9,12H,4-6H2,1H3
• InChI Key： KKXYUMMQCRHNDF-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=NN2C)CNC1

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 50.1Ų

Additional information on 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol

Introduction to 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol (CAS No: 2228269-45-0)

3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol (CAS No: 2228269-45-0) is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the azetidine and pyrazole classes, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methylazetidin-3-ol moiety conjugated with a 1-methyl-1H-pyrazol-5-yl substituent, make it an intriguing candidate for further exploration in medicinal chemistry.

The methylazetidin-3-ol backbone is a cyclic amine derivative that has been extensively studied for its role in various pharmacological mechanisms. Azetidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, often leading to modulatory effects on physiological processes. The incorporation of a hydroxyl group at the 3-position enhances the compound's solubility and reactivity, making it a versatile scaffold for drug design.

The 1-methyl-1H-pyrazol-5-yl group adds another layer of complexity to the molecule, contributing to its unique chemical and biological properties. Pyrazole derivatives are widely recognized for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The methyl substitution at the 1-position of the pyrazole ring further influences its electronic properties, potentially enhancing binding affinity to specific biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the hydroxyl group in methylazetidin-3-ol can form hydrogen bonds with polar residues in protein targets, while the pyrazole ring can engage in π-stacking interactions or hydrophobic pockets. These interactions are critical for determining the compound's efficacy and selectivity.

One of the most promising applications of 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol is in the development of novel therapeutics for neurological disorders. Preliminary studies have suggested that this compound may exhibit neuroprotective properties by modulating key signaling pathways involved in neurodegeneration. The ability of the pyrazole moiety to interact with neurotransmitter receptors and ion channels makes it a valuable candidate for further investigation.

Furthermore, the structural flexibility of this compound allows for modifications that can enhance its pharmacokinetic properties. By optimizing solubility, bioavailability, and metabolic stability, researchers can develop more effective formulations for clinical use. The combination of computational modeling with experimental validation has been instrumental in identifying promising derivatives of this scaffold.

The synthesis of 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the heterocyclic core efficiently. The introduction of functional groups like the hydroxyl group at the 3-position is achieved through selective oxidation or reduction strategies.

In conclusion, 3-(1-methyl-1H-pyrazol-5-yl)methylazetidin-3-ol represents a significant advancement in pharmaceutical research due to its unique structural features and potential therapeutic applications. The synergistic effects of the methylazetidin-3-ol and 1-methyl-1H-pyrazol-5-ylyl moieties offer a rich foundation for designing novel drugs targeting various diseases. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound is poised to play a crucial role in future drug development efforts.